Cas no 2172550-13-7 (3-cyclopropyl-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid)
3-cyclopropyl-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclopropyl-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid
- EN300-1539765
- 3-cyclopropyl-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid
- 2172550-13-7
-
- Inchi: 1S/C26H28N2O6/c29-24(30)11-22(15-9-10-15)27-25(31)21-12-33-14-23(21)28-26(32)34-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-23H,9-14H2,(H,27,31)(H,28,32)(H,29,30)
- InChI Key: YIFUBHXXOIPFRG-UHFFFAOYSA-N
- SMILES: O1CC(C(C1)C(NC(CC(=O)O)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 464.19473662g/mol
- Monoisotopic Mass: 464.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 748
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 114Ų
3-cyclopropyl-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1539765-0.05g |
3-cyclopropyl-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172550-13-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1539765-0.1g |
3-cyclopropyl-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172550-13-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1539765-0.25g |
3-cyclopropyl-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172550-13-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1539765-0.5g |
3-cyclopropyl-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172550-13-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1539765-1.0g |
3-cyclopropyl-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172550-13-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1539765-2.5g |
3-cyclopropyl-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172550-13-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1539765-5.0g |
3-cyclopropyl-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172550-13-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1539765-10.0g |
3-cyclopropyl-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172550-13-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1539765-50mg |
3-cyclopropyl-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172550-13-7 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1539765-100mg |
3-cyclopropyl-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172550-13-7 | 100mg |
$2963.0 | 2023-09-26 |
3-cyclopropyl-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-cyclopropyl-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid
Compound CAS No. 2172550-13-7: 3-Cyclopropyl-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic Acid
The compound with CAS No. 2172550-13-7, named 3-cyclopropyl-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid, is a complex organic molecule with significant potential in the fields of drug discovery and chemical synthesis. This compound is characterized by its unique structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a formamido functional group attached to a propanoic acid backbone. The presence of these functional groups makes it highly versatile for various applications in organic chemistry.
Recent studies have highlighted the importance of Fmoc protecting groups in peptide synthesis, where they play a critical role in controlling the reactivity of amino groups during solid-phase synthesis. The integration of an Fmoc group in this compound suggests its potential use in peptide-based drug design, where precise control over side-chain functionality is essential. Additionally, the cyclopropyl moiety introduces strain into the molecule, which can enhance its reactivity and make it suitable for applications in click chemistry or other strain-driven reactions.
The oxolane (tetrahydrofuran) ring in the structure provides additional flexibility and can serve as a platform for further functionalization. Researchers have demonstrated that such cyclic ethers can act as bioisosteres or scaffolds for drug design, offering improved pharmacokinetic properties compared to acyclic counterparts. The combination of these features positions this compound as a valuable building block in medicinal chemistry.
Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets. For instance, molecular docking studies have revealed that the formamido group can engage in hydrogen bonding with key residues in protein active sites, potentially enhancing binding affinity. Furthermore, the Fmoc group has been shown to influence the solubility and permeability of compounds, making it an attractive feature for drug delivery systems.
In terms of synthesis, this compound can be prepared via multi-step reactions involving coupling agents and protecting group strategies. The use of coupling agents like HATU or EDCI facilitates the formation of amide bonds, while the Fmoc group provides an efficient means of controlling side reactions during intermediate steps. The overall synthetic pathway demonstrates the versatility of modern organic synthesis techniques and highlights the importance of protecting groups in achieving high yields and purity.
Looking ahead, this compound represents a promising lead for developing novel therapeutics targeting various diseases. Its modular structure allows for easy modification to explore different pharmacophores and optimize bioavailability. As research continues to uncover new applications for such compounds, their role in advancing drug discovery will undoubtedly grow.
2172550-13-7 (3-cyclopropyl-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)